Cas no 2680892-74-2 (benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate)

• Product Name: benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate
• CAS No: 2680892-74-2
• MF: C₁₅H₁₇Cl₂N₃O₂
• MW: 342.220381498337
• CID: 5628059
• PubChem ID: 165929619
• Update Time: 2025-05-20

benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propyl]carbamate
• 2680892-74-2
• EN300-28297347
• benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate

• Inchi： 1S/C15H17Cl2N3O2/c1-11-13(16)14(17)20(19-11)9-5-8-18-15(21)22-10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3,(H,18,21)
• InChI Key： DJOZTYCRGPTFLC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1CCCNC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 341.0697822g/mol
• Monoisotopic Mass: 341.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate

Comprehensive Overview of Benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate (CAS No. 2680892-74-2)

The compound benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate (CAS No. 2680892-74-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a dichloromethylpyrazole core linked to a carbamate moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate biological pathways. The compound's synthetic versatility and structural specificity have positioned it as a subject of intense study in drug discovery and crop protection.

In recent years, the demand for high-purity intermediates like benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate has surged, driven by advancements in precision medicine and sustainable agriculture. This aligns with the growing focus on green chemistry and eco-friendly synthesis methods, which aim to reduce environmental impact while maintaining efficacy. The compound's chlorinated pyrazole backbone is particularly noteworthy, as similar structures have demonstrated antimicrobial and antifungal properties in peer-reviewed studies. Such attributes make it a hot topic in forums discussing next-generation agrochemicals and novel therapeutic agents.

From a technical standpoint, the synthesis of CAS No. 2680892-74-2 involves multi-step organic reactions, often requiring catalyzed amidation and protective group strategies. These processes are frequently optimized for scalability and yield efficiency, addressing common industry challenges. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the compound's purity and structural integrity. This rigorous quality control ensures compliance with Good Manufacturing Practices (GMP), a key concern for buyers in regulated markets.

The compound's nomenclature, benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate, reflects its IUPAC naming conventions, which are essential for accurate patent filings and regulatory submissions. Its CAS registry number (2680892-74-2) further facilitates unambiguous identification in global databases. These identifiers are crucial for researchers exploring structure-activity relationships (SAR) or developing derivative libraries for high-throughput screening.

Emerging trends in computational chemistry have also spotlighted this compound, with molecular docking studies predicting its interactions with target proteins. Such in silico analyses complement wet-lab experiments, accelerating the discovery of lead compounds. Additionally, discussions on intellectual property (IP) landscapes often reference derivatives of dichloropyrazole carbamates, underscoring their commercial potential.

In summary, benzyl N-3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propylcarbamate represents a convergence of innovative chemistry and practical applications. Its relevance to life sciences and material innovation ensures continued interest from academia and industry alike. As research progresses, this compound may unlock new possibilities in targeted therapies and crop resilience solutions, aligning with global sustainability goals.